1-[4-[(4-Fluorophenyl)methyl]piperazin-1-yl]-2-methylpropan-1-one

• IUPAC Name: 1-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C15H21FN2O/c1-12(2)15(19)18-9-7-17(8-10-18)11-13-3-5-14(16)6-4-13/h3-6,12H,7-11H2,1-2H3
• InChI Key: KDHDRYIAGFWGHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCN(CC1)CC2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

1-[4-[(4-Fluorophenyl)methyl]piperazin-1-yl]-2-methylpropan-1-one, also known as 4'-F-MPH, is a research chemical that belongs to the class of piperazine derivatives. It is a psychoactive substance that has gained popularity among the scientific community due to its potential applications in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 4'-F-MPH is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor, which leads to an increase in the concentration of dopamine in the synaptic cleft. This increase in dopamine concentration is thought to be responsible for its effects on cognitive function and memory enhancement.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4'-F-MPH are still being studied. However, it has been shown to have a stimulant effect on the central nervous system, which can lead to increased alertness, focus, and energy. It has also been shown to increase heart rate and blood pressure, which can be potentially dangerous in high doses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4'-F-MPH in lab experiments is its potential applications in the field of neuroscience. It has been shown to have effects on cognitive function and memory enhancement, which makes it a potential candidate for the treatment of ADHD and other cognitive disorders. However, its stimulant effects on the central nervous system can also be a limitation, as it can lead to potential health risks and safety concerns.

Future Directions

There are several future directions for the research of 4'-F-MPH. One area of research could focus on its potential applications in the treatment of ADHD and other cognitive disorders. Another area of research could investigate its effects on cognitive function and memory enhancement in healthy individuals. Further studies could also investigate its potential long-term effects on the central nervous system and its safety profile. Additionally, research could explore the development of new derivatives of 4'-F-MPH with improved efficacy and safety profiles.
Conclusion:
In conclusion, 1-[4-[(4-Fluorophenyl)methyl]piperazin-1-yl]-2-methylpropan-1-one is a research chemical that has gained popularity among the scientific community due to its potential applications in the field of neuroscience. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential applications and safety profile of this compound.

Synthesis Methods

The synthesis of 4'-F-MPH involves the reaction of 4-fluorobenzyl chloride with piperazine in the presence of a base to form 4'-fluorophenylmethylpiperazine. This intermediate product is then reacted with 2-methylpropan-1-one to form 1-[4-[(4-Fluorophenyl)methyl]piperazin-1-yl]-2-methylpropan-1-one. The purity of the final product can be improved through recrystallization or chromatographic techniques.

Scientific Research Applications

4'-F-MPH has been used in various scientific studies to investigate its potential applications in the field of neuroscience. It has been shown to act as a dopamine reuptake inhibitor, which makes it a potential candidate for the treatment of attention deficit hyperactivity disorder (ADHD). It has also been used in studies to investigate its effects on cognitive function and memory enhancement.